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Compound of Interest

Compound Name: Ethyl 5-hydroxynicotinate

Cat. No.: B186364 Get Quote

Introduction

Ethyl 5-hydroxynicotinate is a heterocyclic compound of interest in pharmaceutical and

chemical research. As a derivative of nicotinic acid (Vitamin B3), it serves as a versatile

building block in the synthesis of various biologically active molecules. Its characterization is

crucial for quality control, purity assessment, and structural confirmation. These application

notes provide detailed protocols for the analytical characterization of Ethyl 5-
hydroxynicotinate using various instrumental techniques.

Chemical Properties
Property Value Source

Molecular Formula C₈H₉NO₃ --INVALID-LINK--[1]

Molecular Weight 167.16 g/mol --INVALID-LINK--[1]

IUPAC Name
ethyl 5-hydroxypyridine-3-

carboxylate
--INVALID-LINK--[1]

CAS Number 59288-38-9 --INVALID-LINK--[1]

High-Performance Liquid Chromatography (HPLC)
Application Note:
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Reverse-phase HPLC is a suitable method for the purity assessment and quantification of

Ethyl 5-hydroxynicotinate. The method described below provides a baseline for separating

the target compound from potential impurities. For mass spectrometry-compatible applications,

volatile buffers like formic acid or ammonium acetate should be used instead of phosphoric

acid[2].

Experimental Protocol:

Instrumentation:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)

Autosampler and data acquisition software

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid (or formic acid for MS compatibility)[2]

Ethyl 5-hydroxynicotinate standard

Methanol (for sample preparation)

Procedure:

Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and

water (e.g., 30:70 v/v) with 0.1% phosphoric acid. Degas the mobile phase before use.

Standard Solution Preparation: Accurately weigh and dissolve a known amount of Ethyl 5-
hydroxynicotinate standard in methanol to prepare a stock solution (e.g., 1 mg/mL).

Prepare a series of working standards by diluting the stock solution.
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Sample Preparation: Dissolve the sample containing Ethyl 5-hydroxynicotinate in

methanol to a suitable concentration (e.g., 0.1 mg/mL). Filter the sample through a 0.45 µm

syringe filter before injection.

Chromatographic Conditions:

Column: C18 reverse-phase column

Mobile Phase: Acetonitrile:Water (30:70) with 0.1% Phosphoric Acid

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detection Wavelength: 270 nm (based on UV absorbance of hydroxypyridine derivatives)

Column Temperature: 25 °C

Analysis: Inject the standard solutions to generate a calibration curve. Inject the sample

solution to determine the concentration and purity of Ethyl 5-hydroxynicotinate.

Quantitative Data (Expected):

Parameter Expected Value

Retention Time
3-7 minutes (highly dependent on exact

conditions)

Linearity (r²) > 0.999

Limit of Detection (LOD) ~10 ng/mL

Limit of Quantification (LOQ) ~30 ng/mL

HPLC Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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